Methyl 2-(cyanomethyl)-5-oxocyclopentane-1-carboxylate

• CAS No.: 64589-59-9
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: methyl 2-(cyanomethyl)-5-oxocyclopentane-1-carboxylate
• InChI: InChI=1S/C9H11NO3/c1-13-9(12)8-6(4-5-10)2-3-7(8)11/h6,8H,2-4H2,1H3
• InChI Key: MBQSQYKBNBGVSE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C(CCC1=O)CC#N

Description

Methyl 2-(cyanomethyl)-5-oxocyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In argon atmosphere, potassium cyanide (260 mg, 4 mmol) and 2-oxo-bicyclo [3.1.0] hexane-1-carboxylic acid methyl ester (462 mg, 3 mmol) were added to hexamethylphosphoric triamide (3 ml). The mixture was stirred at the room temperature for 24 hours and was treated in accordance with the process of Preparation 4 to obtain 300 mg of 5-cyanomethyl-2-oxo-cyclopentanecarboxylic acid methyl ester. Yield: 55%.

Synthesis routes and methods III

Procedure details

In argon atmosphere, sodium cyanide (200 mg, 4 mmol) and 2-oxo-bicyclo [3.1.0] hexane-1-carboxylic acid methyl ester (462 mg, 3 mmol) were added to dimethyl sulfoxide (2ml). The mixture was stirred at the room temperature for one night and was treated in accordance with the process of Preparation 4 to obtain 328 mg of 5-cyanomethyl-2-oxo-cyclopentanecarboxylic acid methyl ester. Yield: 60%.

Synthesis routes and methods IV

Procedure details